2-(2-chloro-6-fluorophenyl)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H15ClFN3O/c17-13-2-1-3-14(18)12(13)7-16(22)19-8-11-6-15(10-4-5-10)21-9-20-11/h1-3,6,9-10H,4-5,7-8H2,(H,19,22)
• InChI Key: YNSCAVHRURHTGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C16H15ClFN3O
• Molecular Weight: 319.76 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound is commonly referred to as CFTR modulator due to its ability to modulate the cystic fibrosis transmembrane conductance regulator (CFTR) protein.

Scientific Research Applications

Thrombin Inhibition

2-(2-Chloro-6-fluorophenyl)acetamides, with specific structural modifications, have shown potent thrombin inhibition capabilities. These compounds, particularly those with difluoro-2-aryl/heteroaryl-ethylamine P3 and oxyguanidine P1 substituents, demonstrate significant affinity for thrombin, highlighting their potential in therapeutic areas requiring blood coagulation control (Lee et al., 2007).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide is a potent inhibitor of PI3Kα and mTOR, both in vitro and in vivo. Such compounds underscore the exploration of dual inhibitors targeting cancer cell proliferation and survival pathways (Stec et al., 2011).

Anti-Cancer Activity

The fluoro substituted benzo[b]pyran derivatives have been evaluated for their anticancer activities against several human cancer cell lines, including lung, breast, and CNS cancers. The research underlines the importance of novel compound synthesis in developing more effective anticancer drugs (Hammam et al., 2005).

Herbicide Metabolism

Studies on chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into the metabolism and potential toxicological effects of such compounds. Understanding the metabolic pathways of herbicides like acetochlor is crucial for assessing human health risks (Coleman et al., 2000).

Photovoltaic Efficiency Modeling

Research into bioactive benzothiazolinone acetamide analogs involves spectroscopic, quantum mechanical studies, and ligand-protein interactions, with applications in modeling photovoltaic efficiency. Such studies contribute to the development of dye-sensitized solar cells (DSSCs), highlighting the compound's potential in renewable energy technologies (Mary et al., 2020).